Cas no 16867-04-2 (3-hydroxy-1H-pyridin-2-one)

• Product Name: 3-hydroxy-1H-pyridin-2-one
• CAS No: 16867-04-2
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD00006271
• CID: 50560
• PubChem ID: 24847492
• Update Time: 2025-11-02

3-hydroxy-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxypyridine
• 2,3-Pyridinediol
• 3-Hydroxy-2-pyridone
• 2.3-Dihydroxypyridine
• 3-Hydroxy-2-pyridinone
• 2,3-DIHYDROXYPYRIMIDINE
• 2,3-hydroxypyridine
• 2-Hydroxy-3-pyridinol
• 3-Dihydroxypyridine
• dihydroxypyridine
• PYRIDINE-2,3-DIOL
• 3-Hydroxy-2(1H)-pyridinone
• TIMTEC-BB SBB004333
• 3-hydroxy-2(1h)-pyridon
• 3-Hydroxy-2(1H)-pyridone
• 3-hydroxy-1H-pyridin-2-one
• 8LG
• NSC-49272
• NS00025532
• CHEMBL287899
• Tox21_303751
• CS-W009004
• Z104495360
• P19753
• A811001
• Q27225138
• DTXCID9030337
• CHEBI:131454
• AKOS000121284
• MFCD00006271
• 3-oxidanyl-1H-pyridin-2-one
• SCHEMBL82455
• 16867-04-2
• AC-4671
• AMY21893
• P0755
• 3-hydroxy-1,2-dihydropyridin-2-one
• DIHYDROXYPYRIDINE, 2,3-
• W-107899
• BDBM50431088
• F0001-0615
• 7HY4BCJ130
• AKOS005257646
• FT-0609672
• 3-hydroxypyridin-2(1H)-one
• AC-907/25014062
• 2(1H)-Pyridinone, 3-hydroxy-
• EINECS 240-887-3
• CAS-16867-04-2
• UNII-7HY4BCJ130
• hydroxypyridone
• SY015232
• InChI=1/C5H5NO2/c7-4-2-1-3-6-5(4)8/h1-3,7H,(H,6,8
• DTXSID0051782
• 2(1H)-Pyridone, 3-hydroxy-
• 2,3-DHBEEOP
• NSC49272
• hydroxy pyridone
• EN300-21327
• E8AC675C-AD76-443C-923D-97F94E3ACAD0
• 2,3-dihydroxy pyridine
• KSC-11-228-5
• A840898
• KUC106761N
• 2,3-Dihydroxypyridine, 95%
• 84719-32-4
• NSC 49272
• NCGC00357054-01
• SB52507
• AI3-61776
• 2,3-Dihydroxy-pyridine
• FT-0646597
• 2(1H)Pyridinone, 3hydroxy
• 2,3-Pyridinediol (8CI)
• 3Hydroxy2(1H)pyridinone
• STL352048
• 2(1H)Pyridone, 3hydroxy
• pyridin-2(1H)-one, 3-hydroxy-
• 2,3pyridinediol
• BBL027572
• pyridine, 2,3-dihydroxy-
• 3Hydroxy2pyridone
• DB-019761
• DB-049827

• MDL： MFCD00006271
• Inchi： 1S/C5H5NO2/c7-4-2-1-3-6-5(4)8/h1-3,7H,(H,6,8)
• InChI Key： GGOZGYRTNQBSSA-UHFFFAOYSA-N
• SMILES： OC1=CC=CNC1=O
• BRN： 109848

Computed Properties

• Exact Mass: 111.03200
• Monoisotopic Mass: 111.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.3113 (rough estimate)
• Melting Point: 245 °C (dec.) (lit.)
• Boiling Point: 387.2℃ at 760 mmHg
• Flash Point: 245°C
• Refractive Index: 1.4260 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 53.35000
• LogP: 0.49280
• Solubility: Not determined
• Decomposition: 245 ºC

3-hydroxy-1H-pyridin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：UV1146700
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-hydroxy-1H-pyridin-2-one

Exploring the Properties and Applications of 3-hydroxy-1H-pyridin-2-one (CAS No. 16867-04-2) in Modern Research

3-hydroxy-1H-pyridin-2-one, with the CAS number 16867-04-2, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 3-hydroxypyridin-2-one, belongs to the pyridinone family, which is known for its versatile chemical properties and biological activities. Researchers are particularly interested in its potential as a metal chelator, a property that makes it valuable in studying iron overload disorders and other metabolic diseases.

One of the most searched topics related to 3-hydroxy-1H-pyridin-2-one is its role in drug development. Recent studies highlight its ability to bind transition metals, such as iron and aluminum, which has implications for treating conditions like hemochromatosis and neurodegenerative diseases. The compound's chelating properties are also being explored in environmental science, particularly in water treatment processes where metal contamination is a concern. These applications align with growing public interest in sustainable chemistry and green technology.

In the realm of organic synthesis, 3-hydroxy-1H-pyridin-2-one serves as a building block for more complex molecules. Its pharmacophore structure is frequently utilized in designing enzyme inhibitors and antimicrobial agents. For instance, derivatives of this compound have shown promise in targeting bacterial infections, a hot topic given the global rise in antibiotic resistance. Researchers are actively investigating its structure-activity relationships (SAR) to optimize efficacy and reduce side effects.

Another area of interest is the compound's potential in cosmetic formulations. Due to its antioxidant properties, 3-hydroxy-1H-pyridin-2-one is being studied for its ability to neutralize free radicals, which are linked to skin aging. This aligns with the booming demand for anti-aging skincare products, a trend driven by consumer searches for natural active ingredients and science-backed cosmetics.

From a technical perspective, the synthesis of 3-hydroxy-1H-pyridin-2-one involves multi-step reactions, often starting from pyridine derivatives. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structure. These methods are frequently searched by chemistry students and industry professionals, reflecting the compound's relevance in academic curricula and industrial R&D.

In summary, 3-hydroxy-1H-pyridin-2-one (CAS 16867-04-2) is a multifaceted compound with applications spanning medicine, environmental science, and material innovation. Its metal-binding capacity, pharmacological potential, and cosmetic utility make it a subject of ongoing research, resonating with current trends in healthcare sustainability and consumer-driven science.